2-(3,5-dimethylisoxazol-4-yl)-N-(pyrazolo[1,5-a]pyrimidin-6-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-pyrazolo[1,5-a]pyrimidin-6-ylacetamide
• InChI: InChI=1S/C13H13N5O2/c1-8-11(9(2)20-17-8)5-13(19)16-10-6-14-12-3-4-15-18(12)7-10/h3-4,6-7H,5H2,1-2H3,(H,16,19)
• InChI Key: CHKLVXLPRLBPQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2=CN3C(=CC=N3)N=C2
• Molecular Formula: C13H13N5O2
• Molecular Weight: 271.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of the similar compound mentioned above has a molecular weight of 409.44 and a chemical formula of C21H23N5O4.

Physical And Chemical Properties Analysis

The similar compound mentioned above is practically insoluble to insoluble in water, soluble in phosphate buffer (pH 7.1), and soluble in ethanol. It has a melting point of 164-165ºC.

Scientific Research Applications

Radiosynthesis and Imaging Applications

The development of selective ligands for the translocator protein (18 kDa) has been a significant area of research. A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives closely related to the specified chemical structure, has been reported. These compounds, such as DPA-714, have been designed for in vivo imaging using positron emission tomography (PET) by incorporating a fluorine atom, facilitating labeling with fluorine-18. This advancement allows for the detailed study of neuroinflammatory processes, highlighting the compound's relevance in neuroscience and diagnostic imaging (Dollé et al., 2008).

Antimicrobial Activity

Research into the antimicrobial properties of novel heterocyclic compounds incorporating the pyrazolo[1,5-a]pyrimidine moiety has identified potential applications in combating microbial infections. Compounds synthesized from key intermediates related to the specified chemical structure have shown promising antimicrobial activities, indicating their potential for developing new antimicrobial agents (Bondock et al., 2008).

Anti-inflammatory and Anticancer Activities

The synthesis and biological evaluation of pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO) have demonstrated their potential in identifying neuroinflammatory processes, which are early biomarkers of various diseases. These studies extend to exploring anticancer properties, with certain derivatives showing inhibitory activity against cancer cell lines, thus underscoring their potential in medicinal chemistry for developing novel therapeutic agents (Damont et al., 2015).

Insecticidal and Antifungal Potential

The exploration of new heterocycles, including the synthesis of derivatives incorporating thiadiazole and pyrazolo[1,5-a]pyrimidine moieties, has revealed insecticidal and antifungal potential. Such compounds have been assessed against various pests and pathogens, showing efficacy that could lead to the development of new agricultural chemicals (Fadda et al., 2017).